52-21-1

Prednisolone acetate

In Stock

• CAS RN:
• 52-21-1

• Formula:
• C23H30O6

• InChI:
• InChI=1S/C23H30O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h6,8,10,16-18,20,26,28H,4-5,7,9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1

• InChIKey:
• LRJOMUJRLNCICJ-JZYPGELDSA-N

• Prednisolone Acetate is the acetate salt form of prednisolone, a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. As a glucocorticoid receptor agonist, prednisolone acetate binds to specific intracellular glucocorticoid receptors, and causes the ligand-receptor complex to be translocated to the nucleus where it initiates the transcription of glucocorticoid-responsive genes such as various cytokines and lipocortins. Lipocortins inhibit phospholipase A2, thereby blocking the release of arachidonic acid from membrane phospholipids and preventing the synthesis of prostaglandins and leukotrienes, both potent mediators of inflammation. This agent also decreases the number of circulating lymphocytes, induces cell differentiation, and stimulates apoptosis in sensitive tumor cell populations.
  Prednisolone acetate is a corticosteroid hormone.
  Predn...

1-Ethyl-4-hydroxypyrrolidin-2-one

In Stock

• CAS RN:
• 68252-21-1

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-2-7-4-5(8)3-6(7)9/h5,8H,2-4H2,1H3

• InChIKey:
• UNVZZLLZFBDKEW-UHFFFAOYSA-N

• 1-Ethyl-4-hydroxypyrrolidin-2-one is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.159. The purity is usually 95%.

Allyltriphenylsilane

In Stock

• CAS RN:
• 18752-21-1

• Formula:
• C21H20Si

• InChI:
• InChI=1S/C21H20Si/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h2-17H,1,18H2

• InChIKey:
• DXJZZRSMGLGFPW-UHFFFAOYSA-N

• Allyltriphenylsilane is a useful research compound. Its molecular formula is C21H20Si and its molecular weight is 300.5 g/mol. The purity is usually 95%.

2-[4-(1H-imidazol-2-yl)phenyl]-1H-imidazole

Usually In Stock

• CAS RN:
• 13752-21-1

• Formula:
• C12H10N4

• InChI:
• InChI=1S/C12H10N4/c1-2-10(12-15-7-8-16-12)4-3-9(1)11-13-5-6-14-11/h1-8H,(H,13,14)(H,15,16)

• InChIKey:
• TZNMAIVZYDKFRG-UHFFFAOYSA-N

• 2-[4-(1H-imidazol-2-yl)phenyl]-1H-imidazole, also known as 2-[4-(1H-imidazol-2-yl)phenyl]-1H-imidazole, is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

1-Amino-2-butanol

In Stock

• CAS RN:
• 13552-21-1

• Formula:
• C4H11NO

• InChI:
• InChI=1S/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3

• InChIKey:
• KODLUXHSIZOKTG-UHFFFAOYSA-N

• 1-amino-2-butanol is a slightly yellow liquid. (NTP, 1992)

Di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate

• CAS RN:
• 204452-21-1

• Formula:
• C13H22N2O5

• InChI:
• InChI=1S/C13H22N2O5/c1-12(2,3)19-10(17)14-7-8-15(9(14)16)11(18)20-13(4,5)6/h7-8H2,1-6H3

• InChIKey:
• GTKMTFLQZQJZOK-UHFFFAOYSA-N

• Di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate is a useful research compound. Its molecular formula is C13H22N2O5 and its molecular weight is 286.32 g/mol. The purity is usually 95%.

Hexamethyl dipyrrolo[1,2-a:2,1-k][1,10]phenanthroline-7,8,9,12,13,14-hexacarboxylate

In Stock

• CAS RN:
• 194552-21-1

• Formula:
• C30H24N2O12

• InChI:
• InChI=1S/C30H24N2O12/c1-39-25(33)17-15-11-9-13-7-8-14-10-12-16-18(26(34)40-2)20(28(36)42-4)24(30(38)44-6)32(16)22(14)21(13)31(15)23(29(37)43-5)19(17)27(35)41-3/h7-12H,1-6H3

• InChIKey:
• HOOZITWFAPXNFS-UHFFFAOYSA-N

• Hexamethyl dipyrrolo[1,2-a:2,1-k][1,10]phenanthroline-7,8,9,12,13,14-hexacarboxylate is a useful research compound. Its molecular formula is C30H24N2O12 and its molecular weight is 604.524. The purity is usually 95%.

1-(3-Chloro-4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• CAS RN:
• 288252-21-1

• Formula:
• C11H8ClFN2O2

• InChI:
• InChI=1S/C11H8ClFN2O2/c1-6-8(11(16)17)5-14-15(6)7-2-3-10(13)9(12)4-7/h2-5H,1H3,(H,16,17)

• InChIKey:
• XJSBJYQMNVYEDH-UHFFFAOYSA-N

• 1-(3-Chloro-4-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.64 g/mol. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-5-(naphthalene-1-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851952-21-1

• Formula:
• C27H21N3O5S

• InChI:
• InChI=1S/C27H21N3O5S/c1-3-35-27(33)23-21-15-36-25(28-24(31)20-10-6-8-16-7-4-5-9-19(16)20)22(21)26(32)30(29-23)17-11-13-18(34-2)14-12-17/h4-15H,3H2,1-2H3,(H,28,31)

• InChIKey:
• OIWGVFIESRGBSM-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-5-(naphthalene-1-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H21N3O5S and its molecular weight is 499.54. The purity is usually 95%.

ethyl 4-bromo-2-methyl-7-oxo-8-propanoyl-7H-furo[3,2-f]chromene-1-carboxylate

In Stock

• CAS RN:
• 929452-21-1

• Formula:
• C18H15BrO6

• InChI:
• InChI=1S/C18H15BrO6/c1-4-12(20)9-6-10-13(25-17(9)21)7-11(19)16-15(10)14(8(3)24-16)18(22)23-5-2/h6-7H,4-5H2,1-3H3

• InChIKey:
• WQOWHJIIGGFMNX-UHFFFAOYSA-N

• Ethyl 4-bromo-2-methyl-7-oxo-8-propanoyl-7H-furo[3,2-f]chromene-1-carboxylate is a useful research compound. Its molecular formula is C18H15BrO6 and its molecular weight is 407.2 g/mol. The purity is usually 95%.

Afobazole

In Stock

• CAS RN:
• 173352-21-1

• Formula:
• C15H21N3O2S

• InChI:
• InChI=1S/C15H21N3O2S/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18/h3-4,11H,2,5-10H2,1H3,(H,16,17)

• InChIKey:
• WWNUCVSRRUDYPP-UHFFFAOYSA-N

• Afobazole, also known as Fabomotizole, Obenoxazine and CM346, is an anxiolytic drug launched in Russia in the early 2000s. It produces anxiolytic and neuroprotective effects without any sedative or muscle relaxant actions. Its mechanism of action remains poorly defined however, with GABAergic, NGF- and BDNF-release-promoting, MT1 receptor agonism, MT3 receptor antagonism, and sigma agonism suggested as potential mechanisms. Fabomotizole was shown to inhibit MAO-A reversibly and there might be also some involvement with serotonin receptors. Fabomotizole has found little clinical use outside Russia and has not been evaluated by the FDA.

1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride

In Stock

• CAS RN:
• 2361852-21-1

• Formula:
• C8H12Cl2N4O

• 1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride is a useful research compound. Its molecular formula is C8H12Cl2N4O and its molecular weight is 251.1. The purity is usually 95%.

1-ethenyl-4-propylpyrrolidin-2-one

In Stock

• CAS RN:
• 2099152-21-1

• Formula:
• C9H15NO

• InChI:
• InChI=1S/C9H15NO/c1-3-5-8-6-9(11)10(4-2)7-8/h4,8H,2-3,5-7H2,1H3

• InChIKey:
• UFBGFFRWZFQSRM-UHFFFAOYSA-N

• 1-ethenyl-4-propylpyrrolidin-2-one is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.

4-({1-[(2-fluorophenyl)carbamoyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

In Stock

• CAS RN:
• 2549052-21-1

• Formula:
• C16H15FN4O3

• InChI:
• InChI=1S/C16H15FN4O3/c17-12-3-1-2-4-13(12)20-16(23)21-8-11(9-21)24-10-5-6-19-14(7-10)15(18)22/h1-7,11H,8-9H2,(H2,18,22)(H,20,23)

• InChIKey:
• MJWIAXJNZHGYIQ-UHFFFAOYSA-N

• 4-({1-[(2-fluorophenyl)carbamoyl]azetidin-3-yl}oxy)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H15FN4O3 and its molecular weight is 330.31 g/mol. The purity is usually 95%.

N-Propyl 2,3-difluoro-6-nitroaniline

In Stock

• CAS RN:
• 1250052-21-1

• Formula:
• C9H10F2N2O2

• InChI:
• InChI=1S/C9H10F2N2O2/c1-2-5-12-9-7(13(14)15)4-3-6(10)8(9)11/h3-4,12H,2,5H2,1H3

• InChIKey:
• XBXQEKYLSBPCDV-UHFFFAOYSA-N

• N-Propyl 2,3-difluoro-6-nitroaniline, also known as N-Propyl 2,3-difluoro-6-nitroaniline, is a useful research compound. Its molecular formula is C9H10F2N2O2 and its molecular weight is 216.188. The purity is usually 95%.